7-Methyl-2,8-dioxa-5-azaspiro[3.5]nonane

• IUPAC Name: 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane
• InChI: InChI=1S/C7H13NO2/c1-6-2-8-7(5-10-6)3-9-4-7/h6,8H,2-5H2,1H3
• InChI Key: SGYYCBJUXXULQP-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC2(COC2)CO1
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol

Description

7-Methyl-2,8-dioxa-5-azaspiro[3.5]nonane is a chemical compound with the molecular weight of 143.19. It is a liquid at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound and its InChI code is 1S/C7H13NO2/c1-6-2-8-7(5-10-6)3-9-4-7/h6,8H,2-5H2,1H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Pharmacokinetics and Tolerance Studies

• Study on DU-6859a, a Fluoroquinolone: A research investigated the pharmacokinetics and tolerance of DU-6859a, showcasing a methodological approach relevant to studying new chemical entities. This study detailed the absorption, distribution, metabolism, and excretion (ADME) properties of DU-6859a in healthy volunteers, which could serve as a model for investigating similar compounds (Nakashima et al., 1995).

DNA Methylation and Cancer Therapy

• Decitabine's Role in DNA Methylation: Several studies focused on Decitabine (5-aza-2'-deoxycytidine), a nucleoside analog that inhibits DNA methylation, showcasing its therapeutic potential in solid tumors and hematopoietic malignancies. This research highlights the significance of DNA methylation inhibitors in treating cancer, which may relate to the broader field of chemical applications in epigenetic modifications (Samlowski et al., 2005), (Issa et al., 2004).

Environmental Chemical Exposure

• Exposure to Non-Persistent Environmental Chemicals: Research on human urinary excretion of chemicals like phthalates and bisphenol A provides insights into environmental exposure to industrial chemicals and their potential health impacts. This type of study could be relevant for assessing exposure and toxicity of various synthetic compounds, including those similar to "7-Methyl-2,8-dioxa-5-azaspiro[3.5]nonane" (Frederiksen et al., 2014).

Safety and Hazards

The compound has several hazard statements including H226, H315, H319, and H335. Precautionary measures include P210, P233, P240, P241, P242, P243, P261, P264, P271, P280, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, and P501.